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Compound of Interest

Compound Name: 6-Bromoquinolin-4-0l

Cat. No.: B142416

For laboratory personnel, including researchers, scientists, and drug development
professionals, the safe handling of chemical compounds is of utmost importance. This guide
provides crucial safety and logistical information for the proper management of 6-
Bromoquinolin-4-Ol in a laboratory environment. The following procedures are based on
established best practices for handling similar chemical substances.

Hazard Identification and Personal Protective Equipment
(PPE)

6-Bromoquinolin-4-0l is classified as an irritant, and proper precautions must be taken to
avoid contact.[1] The primary hazards include skin and eye irritation, as well as potential
respiratory tract irritation.[2] Therefore, a comprehensive array of personal protective
equipment is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 6-Bromoquinolin-4-Ol
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Standard/Specificat
PPE Category Item . Purpose
ion
To protect against
Eye and Face ) chemical splashes
] Safety Goggles ANSI Z87.1 compliant ) )
Protection and airborne particles.
[3]
Provides additional
) Worn over safety protection for the
Face Shield

goggles

entire face from
splashes.[4][5]

Hand Protection

Chemical-Resistant

Gloves

Nitrile rubber gloves

are recommended.[3]

[6]

To prevent direct skin
contact with the

chemical.[6]

Body Protection

Laboratory Coat

Flame-resistant

Protects skin and
personal clothing from

contamination.[3]

Full-Length Pants

Ensures complete
coverage of the lower
body.[3]

Closed-Toe Shoes

Made of a non-porous

material

Protects feet from
spills and falling
objects.[3][6]

Respiratory Protection

NIOSH-approved

Respirator

With appropriate
cartridges for organic
vapors and

particulates

Required when
handling the powder
outside of a fume
hood or when
engineering controls

are insufficient.[4][5]

[7]

Operational and Disposal Plans
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A systematic approach to handling and disposing of 6-Bromoquinolin-4-Ol is essential for
maintaining a safe laboratory environment and ensuring regulatory compliance.

Operational Plan: Handling Procedures

Adherence to strict operational protocols is hecessary to minimize exposure and prevent
contamination.

Engineering Controls:

e Fume Hood: All weighing, handling of the solid compound, and preparation of solutions must
be conducted within a certified chemical fume hood to control airborne particulates and
vapors.[3][8]

Standard Operating Procedures:

e Preparation: Before beginning work, ensure that the fume hood is functioning correctly and
that all necessary PPE is donned properly.[9] The work surface within the fume hood should
be covered with absorbent, disposable bench paper.

e Weighing and Transfer: To minimize the generation of dust, use anti-static weigh paper or a
tared container for weighing the solid compound.[3] Use a spatula for all transfers.

e Solution Preparation: When preparing a solution, slowly add the solid 6-Bromoquinolin-4-Ol
to the solvent in an appropriate container within the fume hood to avoid splashing. Keep the
container capped when not in use.[9]

o Post-Handling: After handling, decontaminate all surfaces and equipment that have come
into contact with the chemical.[9] Remove PPE in the designated area to avoid cross-
contamination and wash hands thoroughly with soap and water after removing gloves.[8][9]

Disposal Plan

Chemical waste containing 6-Bromoquinolin-4-Ol must be managed as hazardous waste.

e Waste Segregation and Collection:
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o Solid Waste: Collect any unused solid compound and contaminated materials (e.g., weigh
paper, gloves) in a dedicated, clearly labeled hazardous waste container.[3][8][9]

o Liquid Waste: Solutions containing the compound should be collected in a separate,
labeled hazardous waste container designated for halogenated organic solvents.[3]

o Disposal Method: All chemical waste must be disposed of through a licensed hazardous
waste disposal company.[9] Adhere to all local, state, and federal regulations for the disposal
of halogenated organic compounds. Do not dispose of this chemical down the drain or in
regular trash.[3][10]

Emergency Procedures

Immediate and appropriate action is critical in the event of an accidental exposure or spill.

Table 2: Emergency First-Aid Procedures

Exposure Route First-Aid Measures

Move the affected person to fresh air
) immediately.[2][8][11] If breathing is difficult or
Inhalation . e o
has stopped, provide artificial respiration and

seek immediate medical attention.[2][11]

Remove contaminated clothing and wash the
affected area with copious amounts of soap and
water for at least 15 minutes.[2][11][12] Seek

Skin Contact

medical attention if irritation persists.[2][12]

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[2][11] Remove contact

lenses if present and easy to do.[2] Seek

immediate medical attention.[2][11]

Do not induce vomiting. Rinse the mouth with
) water.[11][12] Never give anything by mouth to
Ingestion . . .
an unconscious person.[11] Seek immediate

medical attention.
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Spill Response:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.[8]

o Contain Spill: Wear appropriate PPE and contain the spill using an inert absorbent material
such as sand or vermiculite.[8]

o Clean Up: Carefully sweep or scoop up the absorbed material and place it into a designated
hazardous waste container.[8] Avoid creating dust.[8]

o Decontaminate: Clean the spill area with a suitable solvent, followed by washing with soap
and water.[8] Dispose of all contaminated cleaning materials as hazardous waste.[8]

Quantitative Data

The following table summarizes the available physical and chemical properties of 6-
Bromogquinolin-4-Ol.

Table 3: Physical and Chemical Properties of 6-Bromoquinolin-4-Ol

Property Value
Molecular Formula CoHeBrNO[1][13]
Molecular Weight 224.05 g/mol [1]
Appearance Brown solid[14]
Melting Point 283°C (lit.)[1]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of 6-
Bromoquinolin-4-Ol in a laboratory setting.
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Caption: Workflow for safe handling of 6-Bromoquinolin-4-Ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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